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Compound of Interest

Compound Name: LASSBIi0-1359

Cat. No.: B12373798

Disclaimer: As a specific Safety Data Sheet (SDS) for LASSBIi0-1359 is not publicly available,
the following guidance is based on a conservative risk assessment approach for handling novel
chemical entities and draws upon established best practices for laboratory chemical waste
management. The procedures outlined are synthesized from general laboratory safety
protocols and information available for structurally related compounds. Researchers must
consult and adhere to all local, state, and federal regulations, as well as their institution's
specific Environmental Health and Safety (EHS) guidelines.

LASSBI0-1359 is an adenosine receptor agonist used in laboratory research.[1] Due to its
pharmacological activity, careful handling and disposal are necessary to prevent unintended

exposure and ensure environmental safety.

Waste Characterization and Segregation

Proper segregation is a critical first step in the safe disposal of chemical waste. LASSBio-1359
waste should be categorized based on its physical state and potential contaminants.
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o Recommended Disposal
Waste Form Description
Pathway

) Unused or expired pure ) )
Solid Waste , Solid Chemical Waste
LASSBI0-1359 powder.

Contaminated personal
protective equipment (PPE), ) )

) ) ) Solid Chemical Waste
weigh paper, pipette tips, and

other lab materials.

Solutions of LASSBIi0-1359,

L ] ] ] Organic/Solvent Chemical
Liquid Waste potentially in solvents like

] ] Waste
Dimethyl Sulfoxide (DMSO).
Needles, syringes, or other
Sharps Waste sharps contaminated with Sharps Waste

LASSBi0-1359.

Step-by-Step Disposal Procedures
Solid Waste Disposal

e Collection:

o Place unused or expired LASSBIi0-1359 powder in its original container if possible, or in a
clearly labeled, sealed, and chemically compatible container.

o Collect all contaminated solid materials (e.g., gloves, weigh boats, pipette tips) in a
designated, leak-proof waste container lined with a durable plastic bag.

e Labeling:

o Clearly label the waste container as "Solid Chemical Waste" and list "LASSBIi0-1359" as a
primary constituent. Include any other chemicals present.

e Storage:
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o Store the sealed waste container in a designated waste accumulation area, away from
incompatible materials, until disposal.

e Disposal:

o Arrange for pickup and disposal through your institution's EHS office or a licensed
chemical waste disposal contractor.

o Do not dispose of solid chemical waste in the regular trash.

Liquid Waste Disposal

o Collection:

o Collect all solutions containing LASSBi0-1359 in a sealable, chemical-resistant container.
If dissolved in a solvent like DMSO, it should be treated as flammable or organic solvent
waste.

o Do not mix incompatible waste streams.
e Labeling:

o Label the container clearly with "Hazardous Liquid Waste," and list all constituents,
including "LASSBIi0-1359" and the solvent(s) used, with estimated concentrations.

e Storage:

o Store the waste container in a designated satellite accumulation area, often within a
chemical fume hood, especially if volatile solvents are present. Ensure the container is
tightly sealed to prevent evaporation.

e Disposal:
o Contact your institution's EHS department for collection and disposal.

o Do not pour chemical waste down the drain.

Sharps Waste Disposal
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e Collection:

o Immediately place all sharps contaminated with LASSBio-1359 into a designated,
puncture-resistant sharps container.

e Labeling:

o Ensure the sharps container is clearly labeled to indicate that it contains chemically
contaminated sharps.

e Disposal:
o Once the sharps container is three-quarters full, securely seal it.
o Arrange for disposal through your institution's EHS office.
Spill Management
In the event of a spill, the following procedures should be followed:
e Small Spills:

o Solid: Gently sweep up the powder, avoiding the creation of dust, and place it in a sealed
container for disposal as chemical waste.

o Liquid: Absorb the spill with an inert material (e.g., vermiculite, sand, or chemical
absorbent pads). Place the contaminated absorbent material into a sealed container for
disposal.

e Large Spills:
o Evacuate the immediate area and prevent entry.

o Contact your institution's EHS department for guidance on cleanup and disposal.

Experimental Protocols: Preparation of a Stock
Solution
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While specific experimental protocols for LASSBi0-1359 are not detailed in the provided
search results, a general procedure for preparing a stock solution of a similar research
compound can be adapted.

Objective: To prepare a 10 mM stock solution of LASSBi0-1359 in DMSO.

Materials:

e LASSBIi0-1359 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Appropriate personal protective equipment (lab coat, safety glasses, nitrile gloves)

o Calibrated balance

e \ortex mixer

e Microcentrifuge tubes or vials

Procedure:

o Calculation: Determine the mass of LASSBIi0-1359 required. The molecular weight of
LASSBIi0-1359 is 298.34 g/mol .[1]

o Mass (mg) = 10 mmol/L * 0.001 L * 298.34 g/mol * 1000 mg/g = 2.98 mg

e Weighing: In a chemical fume hood, carefully weigh out 2.98 mg of LASSBi0-1359 powder
into a suitable vial.

e Dissolution: Add 1 mL of anhydrous DMSO to the vial.

e Mixing: Securely cap the vial and vortex until the solid is completely dissolved. Gentle
warming in a water bath may aid dissolution.

o Storage: Aliquot the stock solution into smaller volumes to minimize freeze-thaw cycles and
store at -20°C or -80°C for long-term stability.
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Logical Workflow for LASSBi0-1359 Disposal
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Caption: Workflow for the proper segregation and disposal of LASSBi0-1359 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. LASSBI0-1359 | CymitQuimica [cymitquimica.com]

 To cite this document: BenchChem. [Prudent Disposal of LASSBIi0-1359: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12373798#lassbio-1359-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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